Cas no 2676863-02-6 (7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole)

• Product Name: 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole
• CAS No: 2676863-02-6
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 5086182
• PubChem ID: 162394384
• Update Time: 2026-03-02

7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole
• CS-0255840
• F88840
• 7-bromo-3,3-dimethyl-2H-pyrazolo[5,1-b][1,3]oxazole
• BS-47484
• 7-bromo-3,3-dimethyl-2H-pyrazolo[3,2-b][1,3]oxazole
• SCHEMBL25204140
• 2676863-02-6

• Inchi： 1S/C7H9BrN2O/c1-7(2)4-11-6-5(8)3-9-10(6)7/h3H,4H2,1-2H3
• InChI Key： BRJZRGWDSUKRAS-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1OCC2(C)C

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27

Additional information on 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole

Recent Advances in the Study of 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole (CAS: 2676863-02-6)

The compound 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole (CAS: 2676863-02-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused pyrazolo-oxazole ring system, has been explored for its role in modulating various biological targets, including kinases and GPCRs. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activity of 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole derivatives. The research team employed a combination of computational modeling and high-throughput screening to identify key structural modifications that enhance binding affinity to cyclin-dependent kinases (CDKs). The study reported that bromination at the 7-position significantly improved the compound's inhibitory activity against CDK2, a critical target in cancer therapy. These findings underscore the potential of this scaffold in designing next-generation kinase inhibitors.

Further advancements in the application of 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole were reported in a 2024 ACS Chemical Biology article, which explored its role in PROTAC (Proteolysis Targeting Chimera) development. The researchers demonstrated that the compound's rigid structure and bromine atom make it an ideal linker for recruiting E3 ubiquitin ligases, enabling targeted protein degradation. This approach has shown promise in overcoming drug resistance in hematological malignancies, with preclinical data indicating potent degradation of BCR-ABL fusion proteins in chronic myeloid leukemia models.

In addition to its therapeutic potential, recent synthetic methodologies have focused on improving the scalability and sustainability of producing 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole. A 2023 Organic Process Research & Development paper detailed a novel continuous-flow synthesis route that reduces reaction times and minimizes waste generation compared to traditional batch processes. This innovation addresses critical challenges in large-scale manufacturing, paving the way for broader industrial adoption of this valuable intermediate.

Looking ahead, the versatility of 7-Bromo-3,3-dimethyl-2,3-dihydropyrazolo[5,1-b]oxazole continues to inspire new research directions. Ongoing clinical trials are evaluating its derivatives as potential treatments for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier. Furthermore, collaborations between academia and industry are exploring its use in radiopharmaceuticals, where the bromine atom serves as a handle for isotopic labeling. These developments position this compound as a cornerstone in the future of precision medicine.